Cas no 2094227-95-7 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide)

• Product Name: N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide
• CAS No: 2094227-95-7
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 6317663
• PubChem ID: 121559393
• Update Time: 2025-06-24

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide
• AKOS034592530
• 2094227-95-7
• Z803614746
• EN300-26600700
• N-(2-methyl-1,3-dioxoisoindol-5-yl)-2-methylsulfanylpyridine-4-carboxamide

• Inchi： 1S/C16H13N3O3S/c1-19-15(21)11-4-3-10(8-12(11)16(19)22)18-14(20)9-5-6-17-13(7-9)23-2/h3-8H,1-2H3,(H,18,20)
• InChI Key： JVGCTEPYDNHBLF-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(NC1C=CC2C(N(C)C(C=2C=1)=O)=O)=O

Computed Properties

• Exact Mass: 327.06776246g/mol
• Monoisotopic Mass: 327.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide

Introduction to N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide (CAS No. 2094227-95-7)

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide, identified by its CAS number 2094227-95-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of both isoindole and pyridine moieties in its structure positions it as a candidate for further exploration in drug discovery and development.

The isoindole core is a fused bicyclic system consisting of a benzene ring and a five-membered nitrogen-containing ring. This structural motif is known to be present in various bioactive natural products and pharmaceutical agents, often contributing to their binding affinity and specificity towards biological targets. In particular, the 1,3-dioxo substituent on the isoindole ring adds another layer of complexity, potentially influencing the electronic properties and reactivity of the molecule.

The second key component of this compound is the pyridine moiety, which is a common pharmacophore in medicinal chemistry. Pyridine derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a methylsulfanyl group at the 2-position of the pyridine ring further modulates its chemical properties, potentially enhancing its solubility and interaction with biological targets.

The carboxamide functional group at the 4-position of the pyridine ring adds another dimension to the molecule's potential biological activity. Carboxamides are known to be important pharmacophores in many drugs, often contributing to their binding interactions with proteins and enzymes. The combination of these structural features makes N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been increasing interest in the development of novel heterocyclic compounds for therapeutic applications. The isoindole-pyridine hybrid structures have been particularly well-studied due to their potential to interact with a wide range of biological targets. For instance, studies have shown that isoindole derivatives can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Similarly, pyridine-based compounds have been extensively explored for their antimicrobial and anti-inflammatory properties.

The specific combination of functional groups in N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide, including the methylsulfanyl, carboxamide, and 1,3-dioxo groups, suggests that it may possess unique chemical and biological properties. These features could make it an effective tool for studying enzyme mechanisms or for developing new therapeutic agents. The compound's potential to interact with biological targets such as kinases or proteases remains an area of active investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group at the 2-position of the pyridine ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodology have made it possible to construct such complex molecules with increasing efficiency.

In conclusion, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-(methylsulfanyl)pyridine-4-carboxamide(CAS No. 2094227-95-7) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable scaffold for developing novel therapeutic agents. Further studies are warranted to explore its biological activity and potential therapeutic applications.